Cas no 102756-13-8 (1,3-Bis(4-(tert-butyl)phenoxy)propane)

• Product Name: 1,3-Bis(4-(tert-butyl)phenoxy)propane
• CAS No: 102756-13-8
• MF: C₂₃H₃₂O₂
• MW: 340.498987197876
• CID: 1040061
• PubChem ID: 2237915
• Update Time: 2025-06-14

1,3-Bis(4-(tert-butyl)phenoxy)propane Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis(4-(tert-butyl)phenoxy)propane
• 1,3-bis-(4-tert-butyl-phenoxy)-propane
• 1,3-Bis(4-tert-butylphenoxy)propane
• AC1M3HF2
• Ambcb5366023
• ANW-68279
• 1,3-Bis(p-tert-butylphenoxy)propane
• 1-tert-butyl-4-[3-(4-tert-butylphenoxy)propoxy]benzene
• 1,3-bis-(4-tert-Butylphenoxy)propane
• 102756-13-8
• A896709
• DTXSID00367140
• DB-363077
• Propane, 1,3-bis(p-tert-butylphenoxy)- (6CI)
• AKOS016007006
• SCHEMBL20234326

• MDL： MFCD00815125
• Inchi： 1S/C23H32O2/c1-22(2,3)18-8-12-20(13-9-18)24-16-7-17-25-21-14-10-19(11-15-21)23(4,5)6/h8-15H,7,16-17H2,1-6H3
• InChI Key： OKKFOUZFBQVZDH-UHFFFAOYSA-N
• SMILES： O(CCCOC1C=CC(=CC=1)C(C)(C)C)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 340.24036
• Monoisotopic Mass: 340.240230259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.977
• Boiling Point: 441 ºC
• Flash Point: 147 ºC
• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1,3-Bis(4-(tert-butyl)phenoxy)propane

Comprehensive Overview of 1,3-Bis(4-(tert-butyl)phenoxy)propane (CAS No. 102756-13-8)

1,3-Bis(4-(tert-butyl)phenoxy)propane, with the CAS number 102756-13-8, is a specialized organic compound widely utilized in industrial applications, particularly as a stabilizer and intermediate in polymer synthesis. Its molecular structure, featuring tert-butyl groups and a propane backbone, grants it unique thermal and oxidative stability, making it a valuable additive in high-performance materials. Researchers and manufacturers increasingly focus on this compound due to its compatibility with sustainable chemistry trends and its role in enhancing material durability.

In recent years, the demand for heat-resistant additives and polymer stabilizers has surged, driven by advancements in green technology and circular economy initiatives. 1,3-Bis(4-(tert-butyl)phenoxy)propane aligns with these trends by offering a balance between efficiency and environmental considerations. Its application in engineering plastics and coatings has been explored extensively, with studies highlighting its ability to mitigate degradation under extreme conditions. This has positioned it as a candidate for next-generation materials in automotive and aerospace industries.

The synthesis of 1,3-Bis(4-(tert-butyl)phenoxy)propane involves a controlled etherification process, ensuring high purity and yield. Analytical techniques such as HPLC and NMR spectroscopy are employed to verify its structural integrity, a critical step for industries requiring precise chemical specifications. Furthermore, its low volatility and compatibility with bio-based polymers have sparked interest in eco-friendly formulations, addressing growing consumer concerns about chemical safety and sustainability.

From a commercial perspective, the global market for specialty chemicals like 1,3-Bis(4-(tert-butyl)phenoxy)propane is projected to expand, fueled by innovations in smart materials and renewable energy sectors. Regulatory frameworks such as REACH and FDA approvals further underscore its suitability for diverse applications, including food-contact materials and medical devices. As industries prioritize performance-enhancing additives, this compound’s role is expected to grow, supported by ongoing research into its synergistic effects with other stabilizers.

In conclusion, 1,3-Bis(4-(tert-butyl)phenoxy)propane (CAS No. 102756-13-8) exemplifies the intersection of chemical innovation and industrial applicability. Its properties cater to both technical and environmental demands, making it a pivotal component in modern material science. For professionals seeking high-efficiency stabilizers or sustainable alternatives, this compound offers a compelling solution backed by scientific rigor and market relevance.